Cas no 1804369-41-2 (5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804369-41-2
• MF: C₁₀H₇BrF₅NO₃
• MW: 364.063499689102
• CID: 4845739
• Update Time: 2025-06-13

5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C10H7BrF5NO3/c11-3-4-1-6(20-10(14,15)16)8(9(12)13)17-5(4)2-7(18)19/h1,9H,2-3H2,(H,18,19)
• InChI Key： RADIEFUSDITFTE-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)F)N=C1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid

Comprehensive Overview of 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804369-41-2)

The compound 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804369-41-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, difluoromethyl, and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

In recent years, the search for novel pyridine derivatives has surged, driven by their versatility in medicinal chemistry. The presence of fluorine atoms in 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid enhances its metabolic stability and lipophilicity, which are critical factors in drug design. This compound is often explored in the context of enzyme inhibition and receptor modulation, aligning with current trends in targeted therapy development. Its CAS No. 1804369-41-2 is frequently queried in scientific databases, reflecting its growing relevance.

Another area of interest is the compound's role in agrochemical innovation. Fluorinated pyridines are known for their efficacy in pest control and crop protection. The bromomethyl moiety in this molecule offers a reactive site for further functionalization, enabling the creation of derivatives with tailored biological activities. This adaptability makes it a focal point for researchers investigating sustainable agriculture solutions, a topic that resonates with global concerns about food security.

The synthesis and characterization of 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid involve advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is essential for reproducible research outcomes. The compound's CAS No. 1804369-41-2 serves as a unique identifier in chemical catalogs, facilitating its procurement for academic and industrial laboratories.

From a commercial perspective, the demand for fluorinated building blocks like this pyridine derivative is on the rise. Pharmaceutical companies are increasingly incorporating trifluoromethoxy and difluoromethyl groups into their drug candidates to improve pharmacokinetic properties. This trend underscores the importance of 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid as a key intermediate in the synthesis of next-generation therapeutics.

Environmental and safety considerations are also paramount when working with such compounds. While 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in chemical management.

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804369-41-2) represents a cutting-edge tool in the fields of medicinal chemistry and agrochemical development. Its multifaceted applications, combined with the growing interest in fluorinated compounds, position it as a compound of significant scientific and industrial value. As research progresses, this molecule is likely to play an even more prominent role in addressing some of the most pressing challenges in healthcare and agriculture.